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Compound of Interest

Compound Name: Irganox 1035

cat. No.: B1582434

In-Depth Technical Guide to Irganox 1035

For Researchers, Scientists, and Drug Development Professionals

Introduction

Irganox 1035 is a high-performance, sulfur-containing phenolic antioxidant and heat stabilizer.
[1][2][3][4] It is primarily utilized in the stabilization of organic polymers, particularly in
applications demanding robust protection against thermo-oxidative degradation.[1][5] Its
chemical name is 2,2'-Thiodiethylene bis[3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate].[5]
This technical guide provides a comprehensive overview of the molecular and physical
properties of Irganox 1035.

Core Molecular and Physical Properties

A summary of the key quantitative data for Irganox 1035 is presented in the table below,
offering a clear comparison of its fundamental properties.
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Property Value Unit
Molecular Formula C38H5806S

Molecular Weight 642.93 g/mol
Melting Point 63-78 °C
Flash Point 140 °C
Density ~1.1 g/cm3
Bulk Density 0.53-0.63 g/ml

Note: The data presented is compiled from various technical sources.[5][6]

Chemical Structure and Identification

Identifier Value

CAS Number 41484-35-9

2-[2-[3-(3,5-ditert-butyl-4-
IUPAC Name hydroxyphenyl)propanoyloxy]ethylsulfanyl]ethyl
3-(3,5-ditert-butyl-4-hydroxyphenyl)propanoate

Applications and Functionality

Irganox 1035 is extensively used as a primary antioxidant in a variety of polymers, including
polyolefins (polyethylene, polypropylene), elastomers, adhesives, and synthetic fibers.[5][7] Its
principal function is to interrupt the degradation cycle initiated by heat and oxygen. The
sterically hindered phenolic groups within its structure act as radical scavengers, neutralizing
free radicals that would otherwise lead to polymer chain scission and loss of physical
properties. The sulfur-containing moiety contributes to its overall stabilizing performance.

Logical Workflow: Antioxidant Mechanism of
Irganox 1035

The following diagram illustrates the fundamental mechanism by which Irganox 1035 protects
polymers from thermo-oxidative degradation.
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Caption: Protective mechanism of Irganox 1035 against polymer degradation.

Experimental Protocols

Detailed experimental protocols for evaluating the performance of antioxidants like Irganox
1035 typically involve accelerated aging tests under controlled temperature and atmospheric
conditions. Standard methodologies include:

o Oven Aging: Polymer samples containing varying concentrations of Irganox 1035 are placed
in a high-temperature oven. The physical and chemical properties (e.g., tensile strength,
elongation at break, color change) are measured at regular intervals to determine the rate of
degradation.

o Melt Flow Index (MFI) Measurement: The MFI of a polymer is a measure of its ease of flow
when molten. This test is used to assess the degree of polymer chain scission caused by
degradation. A stable MFI over time indicates effective stabilization by the antioxidant.

e Oxidative Induction Time (OIT): This is determined using Differential Scanning Calorimetry
(DSC). A sample is heated to a specific temperature in an inert atmosphere, after which the
atmosphere is switched to oxygen. The time taken for the onset of exothermic oxidation is
the OIT, which is a measure of the antioxidant's effectiveness.
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Note: Specific test conditions (temperature, time, atmosphere) are dependent on the polymer
type and the end-use application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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